![molecular formula C19H16N6S B252408 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline](/img/structure/B252408.png)
4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a heterocyclic molecule that contains both nitrogen and sulfur atoms in its structure, making it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it may work by disrupting the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are currently being studied. It has been found to have low toxicity in vitro, indicating that it may be safe for use in humans. Additionally, it has been shown to induce apoptosis (cell death) in cancer cells, suggesting that it may be an effective treatment for cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline in lab experiments include its low toxicity and potential for use in the development of new cancer therapies. However, its limitations include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline. These include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Development of new cancer therapies based on this compound.
3. Investigation of its potential use as an antibacterial and antifungal agent.
4. Study of its potential side effects and toxicity in vivo.
5. Evaluation of its efficacy in animal models of cancer and infections.
In conclusion, this compound is a compound that has shown promise in the field of medicine. Its potential applications in cancer therapy and as an antimicrobial agent make it a subject of ongoing research. Further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline involves the reaction of 2-aminobenzonitrile with indole-3-carboxaldehyde in the presence of sulfur and sodium azide. The resulting product is then treated with dimethylamine to yield the final compound.
Scientific Research Applications
The potential applications of 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline in scientific research are vast. This compound has been shown to have anticancer properties, making it a promising candidate for the development of new cancer therapies. Additionally, it has been found to have antifungal and antibacterial properties, making it a potential treatment for infections caused by these microorganisms.
Properties
Molecular Formula |
C19H16N6S |
---|---|
Molecular Weight |
360.4 g/mol |
IUPAC Name |
4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline |
InChI |
InChI=1S/C19H16N6S/c1-24(2)14-9-7-12(8-10-14)17-21-22-19-25(17)23-18(26-19)16-11-13-5-3-4-6-15(13)20-16/h3-11,23H,1-2H3/b18-16+ |
InChI Key |
YRBZWTJMFKJREG-FBMGVBCBSA-N |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)C2=NN=C3N2N/C(=C\4/C=C5C=CC=CC5=N4)/S3 |
SMILES |
CN(C)C1=CC=C(C=C1)C2=NN=C3N2NC(=C4C=C5C=CC=CC5=N4)S3 |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C2=NN=C3N2NC(=C4C=C5C=CC=CC5=N4)S3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.